Cas no 955536-84-2 (N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide)

• Product Name: N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide
• CAS No: 955536-84-2
• MF: C₂₀H₂₂N₂O₄S₂
• MW: 418.529682636261
• CID: 6246797
• PubChem ID: 16837896
• Update Time: 2025-10-24

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-(4-propan-2-ylsulfonylphenyl)acetamide
• F2314-0024
• N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-[4-(propane-2-sulfonyl)phenyl]acetamide
• 955536-84-2
• N-(4-ethoxybenzo[d]thiazol-2-yl)-2-(4-(isopropylsulfonyl)phenyl)acetamide
• AKOS024638455

• Inchi： 1S/C20H22N2O4S2/c1-4-26-16-6-5-7-17-19(16)22-20(27-17)21-18(23)12-14-8-10-15(11-9-14)28(24,25)13(2)3/h5-11,13H,4,12H2,1-3H3,(H,21,22,23)
• InChI Key： DFYXVHSGGXKWRP-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(NC2=NC3C(=CC=CC=3S2)OCC)=O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 418.10209953g/mol
• Monoisotopic Mass: 418.10209953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 627
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 122Ų

Additional information on N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide

Introduction to N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide (CAS No. 955536-84-2)

N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide, identified by its CAS number 955536-84-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in drug discovery and development. The benzothiazole core and the sulfonyl group in its structure contribute to its pharmacological properties, making it a promising candidate for further investigation.

The benzothiazole moiety, a common scaffold in many bioactive molecules, is known for its ability to interact with various biological targets. Specifically, the 4-ethoxy-1,3-benzothiazol-2-yl group in this compound can modulate biological pathways by binding to specific receptors or enzymes. This feature makes it particularly valuable for the design of novel therapeutic agents.

The presence of the propane-2-sulfonyl group further enhances the pharmacological profile of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide. Sulfonyl groups are well-known for their ability to improve binding affinity and metabolic stability, which are crucial factors in drug development. This structural feature suggests that the compound may exhibit enhanced efficacy and reduced toxicity compared to related molecules.

In recent years, there has been a growing interest in developing small molecules that can modulate inflammation and immune responses. The compound N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide has shown potential in this area. Studies have indicated that it can interact with inflammatory pathways by inhibiting key enzymes such as COX and LOX. These interactions may lead to the development of new treatments for chronic inflammatory diseases.

The synthesis of N-(4-ethoxy-1,3-benzothiazol-2-yl)-2-4-(propane-2-sulfonyl)phenylacetamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the 4-ethoxy group and the propane-2-sulfonyl moiety requires careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve the desired structure efficiently.

The pharmacokinetic properties of N-(4-ethoxy-1,3-benzothiazol-2-yıl)-2'-4-(propane-sulfonyl)phenylacetamide are also of great interest. Preliminary studies have shown that it exhibits good oral bioavailability and moderate metabolic stability. These characteristics are essential for a drug candidate to reach therapeutic levels in the body and maintain its efficacy over time.

In conclusion, N-(N-(4-Ethoxy-l,3-Benzothiazol-z-yi)-z'-4-(Propanesulfonyl)phenylacetamide (CAS No. 95553684)) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. As our understanding of biological pathways continues to grow, compounds like this one will play a crucial role in the discovery of new therapeutic agents.